AbstractThe effect of warm rolling and three aging treatments on microstructure and mechanical properties of 7075 alloy was investigated via optical microscopy, electron backscattered diffraction, transmission electron microscopy and tensile tests. 7075 alloy was warm rolled and then were solution treated followed by three different aging processes viz., one-step, two-step and three-step aging. Results show that the ductility of 7075 alloy is improved during warm rolling and the strength increases with increasing total warm-rolled reduction. The average grain size decreases after aging compared with that in the solution state. The microstructure of the one-stage aged sample consists of elongated grains and equiaxed grains while almost completely equiaxed microstructure is obtained in solutionized, two-stage and three-stage aged samples. The distributions of dislocations, precipitates and grain refinement influence mechanical properties together. The one-stage aged sample possesses a combination of acceptable strength and excellent ductility. Two-stage and three-stage aged samples have higher elongations but lower strengths.

AbstractThe features of forms of occurrence of gold in technogenic raw materials—lying clinker of zinc production of the Belovsky Zinc Plant (Belovo, Kemerovo oblast)—are considered in the paper. The Belovsky plant operated from 1930 to 2003 using zinc concentrates from the Salair Mining and Concentration Plant. After the shutdown of the plant, the clinker dumps were stored at the plant’s industrial site and were repeatedly washed with acidic solutions to isolate copper. This form of storage and leaching has led to the transformation of the forms of noble metals found in clinker, which currently makes it difficult to extract gold. The gold content in clinker is at the level of 2–3 g/t, which makes gold recovery profitable. The presence of carbon in clinker complicates the known methods of both analytical detection of gold and its recovery. A method is proposed for determining the forms of occurrence and content of gold, taking into account the fact that gold may be present in the form of free fine gold and gold finely disseminated in iron and its oxides, in sulfide phases, in the quartz-silicate part of the clinker, and in the carbonaceous phase. It is shown that, depending on the storage conditions and the previous acid treatment, the forms of gold in the clinker change, which affects the choice of the technological scheme for processing the material. The share of gold available for leaching is at least 40%. The increased associativity of gold with the coal (flotation) phase and the sorption activity of coal brings significant interference into the study of the properties of gold forms in clinker, which requires preliminary carbon removal.

AbstractA thermodynamic assessment of the influence of alloying elements (Si, Mg, Cu, Ti) on the processes of phase formation during the production and liquid-phase processing of cast aluminum matrix composite materials with exogenous reinforcement (Al–SiC, Al–B4C) has been carried out. It is shown that without suppression of the formation of Al–Si–C and Al4C3 carbides in the range of carbon concentrations from 0 to 4.5 wt %, the equilibrium phase composition of composites of the Al–SiC system in the solid state at temperatures from 423 to 575ºC lies in the three-phase region (Al) + Si + Al4SiC4, and below a temperature of 423ºC, the Al4SiC4 ternary carbide is replaced by the Al8SiC7 compound. In the Al–SiC–Mg system, the crystallization of composites containing more than 0.58 wt % magnesium ends in the four-phase region (Al) + Al3Mg2 + SiC + Mg2Si. In the Al–SiC–Ti system, the end of crystallization is fixed in the three-phase region (Al) + Al3Ti + SiC. In the Al–B4C system, after suppression of the formation of the Al4C3 phase, with a deviation from the concentrations of elements that provide 10 vol % B4C, aluminum borides are formed in the direction of increasing boron, and free carbon is formed in the direction of decreasing boron. Under equilibrium conditions, with a silicon content of up to 0.67 wt %, the crystallization of the Al–B4C–Si system ends in the four-phase region (Al) + B4C + AlB12 + Al8SiC7, and at a higher silicon content, it ends in the region (Al) + Si + AlB12 + Al8SiC7. In the Al–B4C–Ti system, with a Ti content of less than 0.42 wt %, crystallization ends in the three-phase (Al) + TiB2 + B4C region.

AbstractThe effect of Na2O on the viscosity, structure, and crystallization behavior of CaF2–CaO–Al2O3–MgO–TiO2 slag was studied using the rotating cylinder method, differential scanning calorimetry, Fourier transform infrared spectroscopy, and X-ray diffraction analyses. The analyses demonstrated that with increasing Na2O content, the viscosity and melting temperature of the slag decreased; however, the crystallization temperature increased. Na2O acted as a network modifier to decrease the degree of polymerization in the titanoaluminate structure and consequently increased the mobility of ions in the slag structure. The network structures in the [AlOnF4 – n]-tetrahedral complexes and [AlO4]-tetrahedra are depolymerized with the addition of Na2O; however, the depolymerization had a minimal effect on the Ti–O stretching vibration. During the continuous cooling process of the slag without Na2O, the crystalline phases of 11CaO·7Al2O3·CaF2 were dominant, followed by CaF2 and CaTiO3. In addition to the first three phases, a new precipitated phase of NaAlO2 was observed in the slag when Na2O was added, and the sequence of crystallized precipitation during the continuous cooling process was 11CaO·7Al2O3·CaF2, CaF2, CaTiO3, and NaAlO2. The effective activation energy of 11CaO·7Al2O3·CaF2 increased with increase in Na2O content (0–3.9 wt %) and reached a maximum; however, a further increase in Na2O content (6.6 wt %) decreased the effective activation energy of 11CaO·7Al2O3·CaF2.

AbstractTungsten Inert Gas (TIG) welding was used successfully to weld 5 mm thick aluminum alloy plates AA5052-H32 utilizing as and 0.25 wt % Sc added ER 5356 filler rod in this study. Furthermore, the effect of adding Sc to the filler rod on TIG welded joints with mechanical and metallurgical properties was investigated. An optical microscope (OM) and a scanning electron microscope (SEM) were used to examine the microstructures of the joints The Al-Sc precipitates are distributed uniformly throughout the fusion zone of scandium added weldment. The welded joint with scandium added filler rod has fewer porosities, resulting in enhanced joint efficiency. Commercial filler rod welded joints had a coarse microstructure, but Sc modified filler rod welded junctions had a fine dendritic structure. The welded joints’ tensile characteristics and hardness were investigated. Compared to commercial filler rods, the weld junction created with scandium enhanced filler rod has twice the ductility. SEM fractography revealed brittle fractures in weld samples with commercial filler rods and ductile fractures in weld samples with scandium-added filler rods. With the addition of Sc to the filler rod, no appreciable hardness difference was observed in the fusion zone. This study paper will aid companies and researchers to better understand the metallurgical and mechanical behaviour of TIG-welded AA5052-H32 plates using scandium added filler rod, reducing the number of experimental trials and allowing for further research.

AbstractIn order to improve the overall properties of cast Al–Cu–Mn alloy, the effect of Zr content on the microstructure and corrosion resistance of Al–Cu–Mn alloy was investigated. The microstructures of the alloy were analyzed by scanning electron microscopy and transmission electron microscopy, and the corrosion resistance of the alloy was tested by exfoliation corrosion (EXCO), intergranular corrosion (IGC) and electrochemical corrosion tests. The results show that the corrosion resistance of Al–Cu–Mn alloy with 0.2 wt % Zr is superior to other alloys. Specifically, the EXCO phenomenon of the alloy is lighter, and the rating of EXCO is EA. The IGC depth of the alloy can reach the lower value (56.3 μm). The electrochemical self-corrosion potential (Ecorr), corrosion current (icorr) and corrosion rate (Rcorr) are –0.8046 V, 0.0028 mA m–2 and 0.1558 mm a–1, respectively. The improved corrosion resistance of the Al–Cu–Mn alloy with 0.2 wt % Zr resulted from the formation of the T phase and more uniform dispersive distribution of the Al3Zr phase in the alloy.

AbstractZirconium is one of the widely demanded materials, while the existing methods of its production are multistage and energy-intensive. The paper proposes a method for extracting zirconium from its oxide by electrolysis of low-temperature oxide-fluoride melt KF–AlF3–Al2O3–ZrO2 with a temperature of 750°C. For this purpose, the potentials for the electroreduction of zirconium and aluminum ions on a glassy carbon electrode have been determined by means of voltammetric methods. It was shown that the electroreduction of aluminum ions in the KF–AlF3–Al2O3 melt occurs at a potential more negative than –0.05 V relative to the aluminum electrode with the formation of a cathode peak in the potential range from –0.18 to –0.2 V. With the addition of 1 wt % of ZrO2, cathode current on the voltammogram begins at a potential more negative than 0 V, and the cathode peak is formed at a potential of about –0.1 V. Similar results were observed in the study of the cathode process in the KF–AlF3–Al2O3 melt with and without the addition of ZrO2 by means of square-wave voltammetry. It has been suggested that, because of the lower bond energy, zirconium-containing electroactive ions are discharged at a potential that is 0.05–0.08 V more positive than the discharge potential of aluminum-containing ions. At a graphite cathode potential of –0.1 and –0.3 V relative to the aluminum electrode, the electrolysis of the KF–AlF3–Al2O3–ZrO2 melt was carried out, and the elemental and phase composition of the obtained deposits was determined by X-ray phase analysis, scanning electron microscopy, and energy dispersive microanalysis. It was shown that, at a potential of –0.1 V, a deposit with 98.5–99.5 wt % zirconium can be obtained. This indicates a reliable possibility of selective extraction of zirconium by the proposed method.

AbstractThe results of study aimed at extraction of tellurium from its compound with copper in the form of oxides by the pyrometallurgical method are presented in the paper. Technical copper telluride of Kazakhmys Corporation LLP containing crystalline phases (%) 36.5 Cu7Te4, 28.5 Cu5Te3, 12.9 Cu2Te, 16.2 Cu2.5SO4(OH)3·2H2O, and 6.0 Cu3(SO4)(OH)4 was used as an object of research. As a result of the physical and chemical research and technological experiments, the fundamental possibility of processing technical copper telluride by oxidative distillation roasting with the extraction of tellurium into a separate product has been shown. Air oxygen was used as an oxidant. It has been established that a pressure decrease in the range of 80–0.67 kPa at the same temperature entails an increase in the degree of tellurium extraction. However, from a technological point of view, the value of the degree of tellurium extraction (93.0–98.0%) at all pressures (within 1 h) is achieved at a temperature of 1100°C. Increasing the exposure to 3 h has a minor beneficial effect. Diffractometric studies of cinders from technological experiments showed a decrease in the content of copper oxides in the pressure range of 80–40 kPa and an increase in the content of the Cu3TeO6 phase. With a subsequent increase in rarefaction from 40 to 0.67 kPa, there is a noticeable decrease in the amount of cuprite and, as a consequence, a sharp increase in the amount of cuprous oxide. A slowdown in the increase in the amount was noted for copper tellurate at pressures of 40–20 kPa, and a sharp drop in its content was noted at pressures below 13.3 kPa. The derived condensate is a free-flowing mixture of crystalline phases of tellurium dioxide (67.7%) and tellurium oxysulfate (32.3%). This condensate is a middling product for further production of elemental tellurium.

AbstractThe quality of metal powder composition (MPC) made of heat resistant alloy EP648 (Ni–Cr–W–Mo) used for fabrication of parts by direct metal deposition (DMD technology) has been analyzed. It has been established that, regarding the main requirements (chemical composition, particle size distribution, purity, bulk density, yield, moisture content), the MPC meets the requirements of Technical Specifications TU 136-225-2019. The influence of the parameters of direct laser deposition (power of laser radiation, cladding speed) on the structure and microhardness of experimental specimens has been analyzed. The highest number of defects (multiple shrinkage cavities and incomplete fusion) is formed in the specimen fabricated at the power of laser radiation P = 1000 W and the cladding speed v = 40 mm/s. At the same time, the defects have the maximum dimensions. The minimum number of defects is observed in the specimens fabricated at P = 1400 and 1600 W and v = 45 and 38 mm/s. In this case, the most homogeneous structure of laser cladding is formed owing to complete fusion of powder particles and melt spreading. Nevertheless, the structure of the specimen deposited at P = 1600 W and v = 38 mm/s contains cracks located at the subgrain boundaries in the center of cladding tracks. Their formation is caused by overheating of the metal due to higher power of laser radiation and accumulation of high internal stresses after previously deposited layers. The microhardness of the specimens fabricated by all modes of direct laser deposition changes insignificantly in the range of 270–310 HV. On the basis of the obtained experimental results, it has been determined that the most optimum structure is formed in the specimen at the laser power of 1400 W and the cladding speed of 45 mm/s.

AbstractThe results of studies on the effect of the charge composition on the structure and mechanical properties of cast aluminum alloys of the Al–Si–Mg (AK9ch) and Al–Mg (AMg6l) systems are presented. It is shown that the contribution of deformed waste in the composition of the charge (electrical waste of aluminum and waste of beverage cans based on alloy 3104—for AK9ch; alloy plates AMg6—for AMg6l) contributes to the formation of dispersed micro- and macrostructure of working alloys in the solid state. The effect of modification (AlSr20 master alloy—for AK9ch; AlTi5 master alloy—for AMg6l) on the structure and mechanical properties of alloys obtained by various charge variants is investigated. Experiments on the effect of the charge composition on the modifiability of AK9ch and AMg6l alloys have shown that the structure of the deformed waste is partially inherited by working alloys through the liquid state. With similar chemical compositions, smaller micro- and macrostructure sizes and increased mechanical properties (tensile strength and elongation under tension) are characteristic of alloys obtained using an increased proportion of deformed waste in the composition of the charge. It was found that, in alloys with an increased proportion of deformed waste, exceeding a certain amount of the modifier element (0.06% Sr for the AK9h alloy; 0.04% Ti for the AMg6l alloy) causes the manifestation of the effect of overmodification. This is expressed in the enlargement of the parameters of the micro- and macrostructure, as well as a decrease in the tensile strength. The results obtained show that the optimal amount of the proportion of deformed waste in the composition of the charge will make it possible in practice to reduce the consumption of expensive modifying ligatures with a guaranteed effect of modification.